Cas no 2138139-23-6 ([(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine)

• Product Name: [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine
• CAS No: 2138139-23-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6276190
• PubChem ID: 165450753
• Update Time: 2025-05-19

[(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-712373
• [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine
• 2138139-23-6

• Inchi： 1S/C11H19N3/c1-2-6-12-7-10-8-13-14(9-10)11-4-3-5-11/h8-9,11-12H,2-7H2,1H3
• InChI Key： MLYINOZFQRDJIJ-UHFFFAOYSA-N
• SMILES： N1(C=C(CNCCC)C=N1)C1CCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Additional information on [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine

[(1-Cyclobutyl-1H-Pyrazol-4-yl)methyl](Propyl)Amine: A Comprehensive Overview

The compound [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine, with the CAS number 2138139-23-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with a cyclobutyl group and a propylamine moiety. The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, is known for its versatility in chemical synthesis and its potential in drug design.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that pyrazole-containing compounds can exhibit potent anti-inflammatory and anticancer activities. The cyclobutyl group, on the other hand, introduces rigidity into the molecule, which can enhance its binding affinity to specific receptors. This makes [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and ammonia or ammonium salts to form the heterocyclic core. Subsequent modifications, such as the introduction of the cyclobutyl group and the propylamine side chain, are then carried out using standard organic chemistry techniques. The cyclobutane ring is often synthesized via thermal cyclization or through transition metal-catalyzed reactions, ensuring high yields and purity.

In terms of applications, [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine has shown potential in several areas. For example, it has been investigated as a precursor for bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play crucial roles in cellular signaling and are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The ability of this compound to modulate GPCR activity suggests its utility in drug discovery efforts.

Moreover, computational studies have revealed that [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine exhibits favorable pharmacokinetic properties. Molecular docking simulations have demonstrated that it can bind effectively to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound for developing novel therapeutics. Additionally, recent advancements in green chemistry have enabled more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high quality standards.

From an industrial perspective, the demand for [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine is driven by its role as an intermediate in pharmaceutical manufacturing. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with enhanced biological activity. For instance, researchers at leading pharmaceutical companies have explored its use as a building block for constructing multi-target inhibitors, which are designed to simultaneously affect multiple pathways involved in disease progression.

In conclusion, [(1-cyclobutyl-1H-pyrazol-4-yl)methyl](propyl)amine (CAS No. 2138139-23-6) is a versatile and intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full spectrum of applications, this compound is likely to play an increasingly important role in advancing medical science.